Cas no 4730-70-5 ((1-Methylheptyl)phosphonic Acid)
4730-70-5 structure
Product Name:(1-Methylheptyl)phosphonic Acid
CAS No:4730-70-5
MF:C8H19O3P
MW:194.208423852921
CID:1060986
PubChem ID:18365588
Update Time:2025-04-20
(1-Methylheptyl)phosphonic Acid Chemical and Physical Properties
Names and Identifiers
-
- (1-Methylheptyl)phosphonic Acid
- (1-Methylheptyl)phos
- octan-2-ylphosphonic acid
- DB-299425
- 4730-70-5
- 2-Octyl Phosphonic Acid
- SCHEMBL2702214
-
- Inchi： 1S/C8H19O3P/c1-3-4-5-6-7-8(2)12(9,10)11/h8H,3-7H2,1-2H3,(H2,9,10,11)
- InChI Key： XUQLZJVBTGOVPT-UHFFFAOYSA-N
- SMILES： P(C(C)CCCCCC)(=O)(O)O
Computed Properties
- Exact Mass: 194.10718146g/mol
- Monoisotopic Mass: 194.10718146g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 57.5Ų
(1-Methylheptyl)phosphonic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M227500-1g |
(1-Methylheptyl)phosphonic Acid |
4730-70-5 | 1g |
$ 170.00 | 2022-06-04 | ||
| TRC | M227500-10g |
(1-Methylheptyl)phosphonic Acid |
4730-70-5 | 10g |
$ 1360.00 | 2022-06-04 | ||
| TRC | M227500-5g |
(1-Methylheptyl)phosphonic Acid |
4730-70-5 | 5g |
$ 1800.00 | 2023-09-07 | ||
| TRC | M227500-1000mg |
(1-Methylheptyl)phosphonic Acid |
4730-70-5 | 1g |
$207.00 | 2023-05-18 | ||
| TRC | M227500-10000mg |
(1-Methylheptyl)phosphonic Acid |
4730-70-5 | 10g |
$1642.00 | 2023-05-18 |
(1-Methylheptyl)phosphonic Acid Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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